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Compound of Interest

Compound Name: Myristic acid-d27

Cat. No.: B1257177 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling Myristic acid-d27. Adherence to these

procedures is critical for ensuring laboratory safety and proper management of this deuterated

fatty acid.

Hazard Identification and Classification
Myristic acid-d27 is classified with the following hazards:

Causes skin irritation.[1][2]

May cause an allergic skin reaction.[1][3]

Causes serious eye damage.[1][2]

May cause respiratory irritation.[1][2]

Suspected of causing cancer.[1]

Toxic to aquatic life with long-lasting effects.[1]

Signal Word: Danger[1]
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The following personal protective equipment is mandatory when handling Myristic acid-d27 to

minimize exposure and ensure personal safety.

Protection Type Required PPE
Specifications and

Importance

Eye and Face Protection
Safety goggles with side-

shields or a face shield.[2]

Essential for protecting eyes

from splashes and dust.[4]

Hand Protection
Protective gloves (e.g., nitrile

or butyl rubber).[2][4]

Prevents skin contact,

irritation, and potential allergic

reactions. The exact

breakthrough time should be

confirmed with the glove

manufacturer.[1][4]

Skin and Body Protection
Impervious clothing, such as a

lab coat.[2]

Provides a barrier against

accidental spills and contact

with the skin.[2]

Respiratory Protection

Use a suitable respirator,

especially in poorly ventilated

areas or when generating dust.

[2][5]

Protects against inhalation of

dust or aerosols, which can

cause respiratory irritation.[2]

[5]

Experimental Workflow for Handling Myristic Acid-
d27
The following diagram outlines the standard operating procedure for safely handling Myristic
acid-d27 in a laboratory setting.
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Standard operational workflow for handling Myristic acid-d27.
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Safe Handling and Storage Procedures
Handling:

Avoid all personal contact, including inhalation.[5]

Use in a well-ventilated area.[2][5]

Avoid the formation of dust and aerosols.[2]

Wash hands thoroughly after handling and before breaks.[1][6]

Keep away from foodstuffs, beverages, and feed.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[5]

Keep the container tightly closed.[2][6]

Store away from incompatible materials such as oxidizing agents.[5]

Follow the storage temperature recommendations on the product insert, which is typically

-20°C.[1][7]

Emergency Procedures
In the event of an emergency, follow these first-aid measures and immediately seek medical

attention.
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Exposure Type First-Aid Measures

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water.[2][5]

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[2] If

breathing is difficult, provide artificial respiration.

[2]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting.[2]

Spill and Disposal Plan
Spill Containment and Cleanup:

Evacuate personnel to a safe area.[2]

Ensure adequate ventilation.[2]

Wear appropriate personal protective equipment.[2]

For dry spills, use dry clean-up procedures to avoid generating dust.[5] Sweep or vacuum

the material and place it in a sealed container for disposal.[5]

For solutions, absorb with an inert material (e.g., diatomite, universal binders).[2]

Decontaminate the spill area and any affected equipment.[2]

Waste Disposal:

Dispose of contaminated material as hazardous waste in accordance with local, state, and

federal regulations.[1][2][5]
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Do not allow the product to enter sewers or waterways.[1]

Contact a licensed professional waste disposal service.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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